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Compound of Interest

Compound Name: Einecs 252-709-1

Cat. No.: B8650145 Get Quote

An In-depth Technical Guide to the Health and Safety Considerations for Handling Iodoanisole

For Researchers, Scientists, and Drug Development Professionals

This guide provides comprehensive health and safety information for handling iodoanisole,

including its isomers 2-iodoanisole and 4-iodoanisole. The information is compiled from Safety

Data Sheets (SDS), chemical databases, and peer-reviewed literature to ensure a thorough

understanding of the potential hazards and safe handling procedures.

Chemical and Physical Properties
Iodoanisole is a halogenated aromatic ether. Its physical and chemical properties vary slightly

between its isomers.

Table 1: Physical and Chemical Properties of Iodoanisole Isomers
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Property 2-Iodoanisole 4-Iodoanisole

Synonyms
1-Iodo-2-methoxybenzene, o-

Iodoanisole

1-Iodo-4-methoxybenzene, p-

Iodoanisole

CAS Number 529-28-2 696-62-8

Molecular Formula C₇H₇IO C₇H₇IO

Molecular Weight 234.03 g/mol 234.03 g/mol

Appearance Clear light yellow liquid
Off-white to brown crystalline

powder or chunks[1][2]

Melting Point 588.5 °C (Decomposition) 50-53 °C[1]

Boiling Point 125-126 °C at 25 hPa 237 °C at 726 mmHg

Flash Point > 110 °C (> 230 °F)[3] > 110 °C (> 230 °F)[3]

Solubility Miscible with alcohol

Soluble in ethanol, ether, and

chloroform; insoluble in water.

[1]

Stability

Light sensitive. Stable under

recommended storage

conditions.

Light sensitive. Stable at room

temperature in closed

containers under normal

storage and handling

conditions.[2][4]

Hazard Identification and GHS Classification
Iodoanisole is classified as an irritant. The GHS classification is consistent for both 2- and 4-

iodoanisole.

Table 2: GHS Hazard Classification for Iodoanisole
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Hazard Class Hazard Category Hazard Statement

Skin Corrosion/Irritation Category 2
H315: Causes skin irritation[3]

[5]

Serious Eye Damage/Eye

Irritation
Category 2A

H319: Causes serious eye

irritation[3][5]

Specific Target Organ Toxicity

(Single Exposure)
Category 3

H335: May cause respiratory

irritation[3][5]

Signal Word: Warning

Hazard Pictogram:

alt text

Toxicological Information
Detailed quantitative toxicological data for iodoanisole, such as LD50 (median lethal dose) or

LC50 (median lethal concentration), are not available in the reviewed literature.[6] The primary

health hazards are related to its irritant properties.

Metabolism of 4-Iodoanisole
A study on the metabolism of 4-iodoanisole in rat liver microsomes identified several

metabolites, suggesting that the compound undergoes oxidative metabolism. The primary

metabolites include 4-iodophenol, 2-iodo-5-methoxyphenol, 2-methoxy-5-iodophenol, 4-

methoxyphenol, and 3-methoxyphenol. This metabolic activation could be a contributing factor

to its toxicological profile.

Caption: Metabolic pathway of 4-iodoanisole in rat liver microsomes.

Proposed Signaling Pathway for Irritant Effects
While no specific studies have elucidated the signaling pathways involved in iodoanisole-

induced irritation, it is plausible that it follows the general mechanism for chemical irritants. This

involves the activation of inflammatory pathways such as NF-κB and MAPK, leading to the
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production of pro-inflammatory cytokines and subsequent inflammatory responses. The

following diagram illustrates a hypothetical pathway.

Caption: Hypothetical signaling pathway for iodoanisole-induced irritation.

Experimental Protocols
Specific experimental protocols for the toxicological assessment of iodoanisole are not readily

available in the published literature. However, standardized OECD guidelines for in vitro

irritation testing are commonly used for chemical safety assessment.

In Vitro Skin Irritation: Reconstructed Human Epidermis
Test Method (OECD TG 439)
This test method uses a reconstituted human epidermis model to assess the potential of a

chemical to cause skin irritation. A general protocol involves:

Preparation of the tissue: Reconstituted human epidermis tissues are pre-incubated in a

sterile, chemically defined medium.

Application of the test substance: A small volume of iodoanisole (or a solution thereof) is

applied topically to the surface of the epidermis.

Incubation: The treated tissues are incubated for a specific period (e.g., 60 minutes) at 37°C.

Rinsing: The test substance is removed by rinsing with a buffered saline solution.

Post-incubation: The tissues are transferred to fresh medium and incubated for a further

period (e.g., 42 hours).

Viability assessment: Cell viability is determined using a quantitative assay, typically the MTT

(3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) assay. The reduction of MTT to

a colored formazan product by viable cells is measured spectrophotometrically.

Data analysis: The percentage of viable cells in the iodoanisole-treated tissues is compared

to that of negative controls. A substance is classified as an irritant if the mean tissue viability

is below a defined threshold (e.g., ≤ 50%).
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In Vitro Eye Irritation: Reconstructed Human Cornea-like
Epithelium Test Method (OECD TG 492)
This method assesses the potential for a chemical to cause serious eye damage or eye

irritation. A generalized protocol is as follows:

Tissue preparation: Reconstituted human cornea-like epithelium tissues are equilibrated in

an appropriate culture medium.

Exposure: The test substance is applied to the epithelial surface for a defined period (e.g., 30

minutes).

Post-exposure treatment: The substance is removed by rinsing, and the tissues are

incubated in fresh medium for a recovery period.

Viability measurement: Tissue viability is quantified, usually with the MTT assay.

Classification: The chemical is classified based on the reduction in tissue viability compared

to negative controls.

Health and Safety Recommendations
First-Aid Measures
Table 3: First-Aid Procedures for Iodoanisole Exposure
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Exposure Route First-Aid Measures

Eye Contact

Immediately flush eyes with plenty of water for

at least 15 minutes, occasionally lifting the

upper and lower eyelids. Get medical attention.

[3][6]

Skin Contact

Get medical aid. Flush skin with plenty of water

for at least 15 minutes while removing

contaminated clothing and shoes. Wash clothing

before reuse.[3][6]

Inhalation

Remove from exposure and move to fresh air

immediately. If breathing is difficult, give oxygen.

If not breathing, give artificial respiration. Get

medical attention immediately.[3][6]

Ingestion

Do NOT induce vomiting. If conscious and alert,

rinse mouth and drink 2-4 cupfuls of milk or

water. Never give anything by mouth to an

unconscious person. Get medical aid.[3][6]

Personal Protective Equipment (PPE)
Appropriate PPE should be worn to minimize exposure to iodoanisole.

Table 4: Recommended Personal Protective Equipment
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Protection Type Recommendation

Eye/Face Protection

Wear appropriate protective eyeglasses or

chemical safety goggles as described by

OSHA's eye and face protection regulations in

29 CFR 1910.133 or European Standard

EN166.[6]

Skin Protection

Wear appropriate protective gloves to prevent

skin exposure. Nitrile rubber gloves are

recommended. Wear appropriate protective

clothing to prevent skin exposure.[4]

Respiratory Protection

A respiratory protection program that meets

OSHA's 29 CFR 1910.134 and ANSI Z88.2

requirements or European Standard EN 149

must be followed whenever workplace

conditions warrant a respirator's use. For

nuisance exposures to dusts from 4-iodoanisole,

a type N95 (US) or type P1 (EU EN 143) particle

respirator is recommended.[4][6]

Handling and Storage
Handling: Wash thoroughly after handling. Remove contaminated clothing and wash before

reuse. Minimize dust generation and accumulation (for 4-iodoanisole). Do not get in eyes, on

skin, or on clothing. Keep container tightly closed. Do not ingest or inhale. Use with adequate

ventilation.[6]

Storage: Store in a tightly closed container. Store in a cool, dry, well-ventilated area away

from incompatible substances. Iodoanisole is light-sensitive and should be protected from

light.[4][6]

Incompatible Materials: Strong oxidizing agents, direct light.[6]

Accidental Release Measures
The following workflow should be followed in the event of an accidental spill of iodoanisole.
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Caption: General workflow for responding to an iodoanisole spill.

Fire-Fighting Measures
Suitable Extinguishing Media: Use water spray, dry chemical, carbon dioxide, or appropriate

foam.[6]

Hazardous Combustion Products: During a fire, irritating and highly toxic gases may be

generated by thermal decomposition or combustion. These include carbon monoxide, carbon

dioxide, and hydrogen iodide.[3][6]

Protective Equipment: As in any fire, wear a self-contained breathing apparatus in pressure-

demand, MSHA/NIOSH (approved or equivalent), and full protective gear.[6]

Conclusion
Iodoanisole is a valuable research chemical that poses moderate health risks, primarily as an

irritant to the skin, eyes, and respiratory system. While detailed toxicological data and

mechanistic studies are limited, the available information from safety data sheets provides a

strong basis for safe handling practices. Adherence to the recommended personal protective

equipment, handling, storage, and emergency procedures is essential to minimize the risk of

exposure and ensure a safe working environment for all laboratory personnel. Further research

into the specific toxicological profile and mechanisms of action of iodoanisole would be

beneficial for a more comprehensive risk assessment.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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